Cas no 50597-26-7 (Benzenemethanol,4-hydroxy-3-methoxy-a-(trichloromethyl)-)

Benzenemethanol,4-hydroxy-3-methoxy-a-(trichloromethyl)- structure
50597-26-7 structure
Product Name:Benzenemethanol,4-hydroxy-3-methoxy-a-(trichloromethyl)-
CAS No:50597-26-7
MF:C9H9Cl3O3
MW:271.524960279465
CID:383364
PubChem ID:296276
Update Time:2025-04-19

Benzenemethanol,4-hydroxy-3-methoxy-a-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-hydroxy-3-methoxy-a-(trichloromethyl)-
    • 2-methoxy-4-(2,2,2-trichloro-1-hydroxyethyl)phenol
    • (+-)-2.2.2-Trichlor-1-hydroxy-1-(4-hydroxy-3-methoxy-phenyl)-aethan
    • (+-)-2-Methoxy-4-(2.2.2-trichlor-1-hydroxy-aethyl)-phenol
    • (+-)-4-Hydroxy-3-methoxy-1-(2.2.2-trichlor-1-hydroxy-aethyl)-benzol
    • 2,2,2-Trichlor-1-(4-hydroxy-3-methoxy-phenyl)-aethanol
    • 2,2,2-trichloro-1-(4-hydroxy-3-methoxy-phenyl)-ethanol
    • AC1L6PVZ
    • NSC166279
    • SureCN7125073
    • Trichlormethyl-(4-oxy-3-methoxy-phenyl)-carbinol
    • 50597-26-7
    • DTXSID20304557
    • NSC-166279
    • SCHEMBL7125073
    • Inchi: 1S/C9H9Cl3O3/c1-15-7-4-5(2-3-6(7)13)8(14)9(10,11)12/h2-4,8,13-14H,1H3
    • InChI Key: UBOSKUTVRJGZLJ-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC(=C(C=1)OC)O)O)(Cl)Cl

Computed Properties

  • Exact Mass: 269.96187
  • Monoisotopic Mass: 269.961727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
  • LogP: 2.80440
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